![molecular formula C12H16Cl2N2 B6276666 methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride CAS No. 2763759-90-4](/img/no-structure.png)
methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride
Overview
Description
Methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride, also known as MMD, is a chemical compound that is used in a variety of scientific research applications. It is synthesized from two components: methyl amine and quinoline. MMD is a colorless, odorless, and water-soluble compound with a melting point of 225°C and a boiling point of 447°C. It is a common reagent used in organic synthesis and has a wide variety of applications due to its unique properties.
Scientific Research Applications
Methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride is widely used in a variety of scientific research applications. It is used in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers and is used as a catalyst in certain chemical reactions. Additionally, methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride has been used in the synthesis of fluorescent probes, which are used in biological imaging.
Mechanism of Action
Methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride is an organic compound that acts as a nucleophile in certain chemical reactions. It is a weak base that can react with electrophiles, such as acids and other compounds with a positive charge. When methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride reacts with an electrophile, it forms a covalent bond, which can then be used to synthesize other compounds.
Biochemical and Physiological Effects
methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride has been studied for its biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress. Additionally, methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride has been studied for its potential to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
Methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is widely available. Additionally, it is a water-soluble compound, which makes it easy to work with in aqueous solutions. However, methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride is a volatile compound and can be hazardous if not handled properly.
Future Directions
The potential applications of methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride are still being explored. Some of the potential future directions for research include its use in the synthesis of new pharmaceuticals, agrochemicals, and polymers. Additionally, further research could be done to explore its potential as an antioxidant and anti-cancer agent. Finally, methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride could be used to develop new fluorescent probes for biological imaging.
Synthesis Methods
The synthesis of methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride is a two-step process. In the first step, quinoline is reacted with methylamine in the presence of sodium hydroxide. This reaction yields a quinoline-methylamine adduct, which is then reacted with hydrochloric acid to yield methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride. This reaction is shown in the following equation:
Quinoline + Methylamine + NaOH → Quinoline-Methylamine Adduct + HCl → methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride involves the reaction of 2-methylquinoline with formaldehyde and methylamine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-methylquinoline", "formaldehyde", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methylquinoline is reacted with formaldehyde and methylamine in the presence of a catalyst to form the intermediate, methyl[(2-methylquinolin-4-yl)methyl]amine.", "Step 2: The intermediate is then treated with hydrochloric acid to form the dihydrochloride salt, methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride." ] } | |
CAS RN |
2763759-90-4 |
Product Name |
methyl[(2-methylquinolin-4-yl)methyl]amine dihydrochloride |
Molecular Formula |
C12H16Cl2N2 |
Molecular Weight |
259.2 |
Purity |
0 |
Origin of Product |
United States |
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